Cas no 200064-94-4 ((3,4-Dihydro-1h-isoquinolin-2-yl)-acetic Acid Hydrochloride)

(3,4-Dihydro-1H-isoquinolin-2-yl)-acetic Acid Hydrochloride is a chemically stable, high-purity compound commonly used as an intermediate in pharmaceutical synthesis and organic research. Its rigid isoquinoline scaffold and functionalized acetic acid moiety make it valuable for constructing bioactive molecules, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors. The hydrochloride salt form enhances solubility for experimental applications. The compound is characterized by consistent batch-to-batch reproducibility, ensuring reliability in synthetic routes. Its well-defined structure allows for precise modifications in medicinal chemistry studies. Suitable for controlled reactions, it serves as a key building block in heterocyclic chemistry and drug discovery programs.
(3,4-Dihydro-1h-isoquinolin-2-yl)-acetic Acid Hydrochloride structure
200064-94-4 structure
Product Name:(3,4-Dihydro-1h-isoquinolin-2-yl)-acetic Acid Hydrochloride
CAS No:200064-94-4
MF:C11H14ClNO2
MW:227.687362194061
MDL:MFCD01938161
CID:1082858
PubChem ID:3075743
Update Time:2025-06-07

(3,4-Dihydro-1h-isoquinolin-2-yl)-acetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dihydroisoquinolin-2(1H)-yl)acetic acid hydrochloride
    • (1,2,3,4-TETRAHYDRO-2-ISOQUINOLYL)ACETIC ACID HYDROCHLORIDE
    • 2-(3,4-dihydro-1H-isoquinolin-2-yl)acetic acid,hydrochloride
    • 3,4-dihydro-2(1H)-Isoquinolineacetic acid hydrochloride
    • 2(1H)-Isoquinolineacetic acid, 3,4-dihydro-, hydrochloride
    • AC1MIP5Q
    • BB_NC-2431
    • SureCN1374318
    • 200064-94-4
    • F15965
    • AKOS000283800
    • DTXSID60173820
    • CS-0083891
    • SCHEMBL1374318
    • 3,4-Dihydroisoquinolin-2(1H)-ylacetic acid hydrochloride, 95%
    • MFCD01938161
    • 3,4-DIHYDRO-1H-ISOQUINOLIN-2-YLACETIC ACID HYDROCHLORIDE
    • CS-16001
    • DA-19446
    • 2-(3,4-DIHYDROISOQUINOLIN-2(1H)-YL)ACETICACIDHYDROCHLORIDE
    • 3,4-dihydro-2(1H)-isoquinolinylacetic acid hydrochloride
    • GMZXHCONKSNOLL-UHFFFAOYSA-N
    • (3,4-Dihydro-1H-isoquinolin-2-yl)-acetic acid hydrochloride
    • 2-(3,4-dihydro-1H-isoquinolin-2-yl)acetic acid;hydrochloride
    • (3,4-Dihydro-1h-isoquinolin-2-yl)-acetic Acid Hydrochloride
    • MDL： MFCD01938161
    • Inchi： 1S/C11H13NO2.ClH/c13-11(14)8-12-6-5-9-3-1-2-4-10(9)7-12;/h1-4H,5-8H2,(H,13,14);1H
    • InChI Key： GMZXHCONKSNOLL-UHFFFAOYSA-N
    • SMILES： Cl.OC(CN1CC2C=CC=CC=2CC1)=O

Computed Properties

  • Exact Mass: 227.07142
  • Monoisotopic Mass: 227.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Boiling Point: 348.8°C at 760 mmHg
  • Flash Point: 164.7°C
  • PSA: 40.54

(3,4-Dihydro-1h-isoquinolin-2-yl)-acetic Acid Hydrochloride Pricemore >>

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